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Get Quote

Understanding the fundamental properties of a compound is the first step in designing or troubleshooting a

purification protocol. The table below summarizes key physical properties of n-octacesane from the search

results.
Property Value Source | Relevance
Chemical Formula Ca2sHss [1]
CAS Registry Number 630-02-4 [1]112]

Melting Point
Boiling Point

Enthalpy of Fusion
(AfusH)

Vapor Pressure (at 510 K)

l10gPoctwat

Noted Stability

334.55 K (approx. 61.4 °C)

704.8 K (approx. 431.7 °C)

64.64 kJ/mol

99.27 + 0.06 kJ/mol

11.169 (Crippen Calculated)

Chemically stable, no phase
segregation

[2] (KDB), supported by [1]

[1][2]

[2] (NIST), supported by [1]

[2] (NIST)

[2] (Indicates high
hydrophobicity)

[3] (A key advantage for its use)
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One study highlights that a complex lipid containing 13,16-dimethyl octacesanedioic acid (iso-diabelic
acid) was not easily extractable from Acidobacteria cells with standard solvents and required hydrolysis to
be released [4]. This suggests that if your octacesane is part of a complex biological matrix, standard solvent

extraction alone may be insufficient.

Troubleshooting Guide & FAQs

The following guide addresses common issues based on the general properties and handling of high-purity,

long-chain alkanes like octacosane.
Frequently Asked Questions

¢ Q: What are the primary applications of high-purity n-octacosane in research?

o A:According to the search results, a major application is as a Phase Change Material (PCM)
for thermal energy storage due to its suitable melting point (~61°C) and high latent heat [5] [3].
It is also investigated for use in protective coatings, biofuels, pharmaceuticals, and lubricants

[5]-
¢ Q: Why is my final yield of octacosane lower than expected?

o A: This is a common challenge. The high melting point means it can solidify in lines and vessels
if not properly traced. Losses can also occur due to:
= Incomplete Extraction: If sourced from a biological matrix, a hydrolysis step might be
necessary to liberate the compound, as seen in microbiological studies [4].
= Co-precipitation: During crystallization, impurities with similar structures can be trapped,
reducing the yield of pure material.

¢ Q: How can I deal with persistent colored impurities in my product?

o A: Colored impurities are often polar or conjugated organic molecules.
= Activated Charcoal: Passing a hot solution of octacosane in an organic solvent (e.g.,
toluene) through a short column of activated charcoal is a standard method for
decolorization.
= Chromatography: For high-purity demands, column chromatography using a stationary
phase like silica gel can effectively remove these contaminants.

¢ Q: My purified octacosane shows a broad or depressed melting point. What does this indicate?

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3131667/
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.linkedin.com/pulse/n-octacosane-real-world-5-uses-youll-actually-see-ft7de
https://www.sciencedirect.com/science/article/abs/pii/S0038092X09001157
https://www.linkedin.com/pulse/n-octacosane-real-world-5-uses-youll-actually-see-ft7de
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3131667/
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.smolecule.com/products/s598060?utm_src=pdf-body
https://www.smolecule.com/products/s598060?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C U | e Specifications & Pricing

o A: A melting point that is lower than expected or occurs over a wide temperature range is a
classic indicator of the presence of soluble impurities.
= Solution: This typically requires further purification cycles. Successive recrystallization
from a suitable solvent (e.g., toluene, xylene) is the most common method to sharpen the
melting point and improve purity.

The following workflow visualizes a logical path for diagnosing and addressing these common purification

issues.

Start: Purification Issue

Broad/Depressed
Melting Point?

Low Final Yield? Colored Impurities?

Check for solidification
in vessels/lines
(Trace heating >61°C)

Consider hydrolysis step Optimize crystallization Use activated charcoal Perform additional
for biological matrices parameters (solvent, rate) or silica gel column recrystallization cycles

>’

Issue Resolved

Click to download full resolution via product page

Experimental Context: Microencapsulation Protocol

While not a purification method itself, one study provides a detailed protocol for microencapsulating n-

octacosane, which requires highly pure material. This illustrates the level of experimental detail available in

the literature and can serve as a reference [3].
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e Objective: Prepare microcapsules with a Poly(methyl methacrylate) (PMMA) shell and n-octacosane
core for thermal energy storage.
e Materials: n-Octacosane (core), Methyl methacrylate and Allyl methacrylate (shell monomers),
Tertbutylhydroperoxide (initiator), Triton X-100 (surfactant), and other catalysts.
¢ Methodology:
o An oil-in-water emulsion was created by dispersing the melted n-octacosane and shell
monomers in an aqueous solution containing the surfactant.
o Polymerization of the shell was initiated by raising the temperature to 60°C and adding the
initiator and catalysts.
o The emulsion was stirred at a controlled rate (2000 rpm) to determine the final microcapsule
size.
o The resulting microcapsules were spherical with an average diameter of 0.25 um and exhibited
a sharp melting point, confirming the purity of the octacosane used [3].

A Path Forward for Detailed Protocols

The search results lack the granular, step-by-step troubleshooting for specific purification techniques (like

recrystallization solvent ratios or column chromatography conditions).

To build a comprehensive technical support knowledge base, I suggest you:

e Consult Specialized Databases: Search for detailed procedures on platforms like SciFinder-n or
Reaxys, which are designed for chemical literature and methods.

¢ Refine Your Search: Use specific technique names in your searches, such as "recrystallization of
n-octacosane solvent system" or "distillation of long-chain alkanes™.

¢ Review Patents: Patent literature can be an excellent source of detailed, practical manufacturing and
purification processes.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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